Cas no 4911-46-0 (2,3-dibromo-1,4-dichlorobutane)

2,3-Dibromo-1,4-dichlorobutane is a halogenated organic compound with the molecular formula C₄H₆Br₂Cl₂. This chemical is characterized by the presence of both bromine and chlorine atoms on adjacent carbon positions, making it a versatile intermediate in organic synthesis. Its structure allows for selective reactivity in cross-coupling reactions, nucleophilic substitutions, and cyclization processes. The compound is particularly useful in the preparation of more complex molecules, including pharmaceuticals and agrochemicals, due to its ability to introduce multiple functional groups. Its stability under standard conditions and well-defined reactivity profile make it a reliable choice for synthetic applications requiring precise halogenation.

2,3-dibromo-1,4-dichlorobutane structure

4911-46-0 structure

Product Name:2,3-dibromo-1,4-dichlorobutane

CAS No:4911-46-0

MF:C₄H₆Br₂Cl₂

MW:284.804438114166

CID:1518691

PubChem ID:244139

Update Time:2025-10-29

2,3-dibromo-1,4-dichlorobutane Chemical and Physical Properties

Names and Identifiers

- 2,3-dibromo-1,4-dichlorobutane
- AC1L6D1R
- NSC54733
- NCIOpen2_002128
- CTK1D8387
- AC1Q3TS1
- AC1Q24B6
- AR-1D2356
- meso-2,3-Dibrom-1,4-dichlorbutan
- 2,3-Dibrom-1,4-dichlor-butan
- 2,3-dibromo-1,4-dichloro-butane
- AC1L6D1R; NSC54733; NCIOpen2_002128; CTK1D8387; AC1Q3TS1; AC1Q24B6; AR-1D2356; meso-2,3-Dibrom-1,4-dichlorbutan; 2,3-Dibrom-1,4-dichlor-butan; 2,3-dibromo-1,4-dichloro-butane;
- starbld0044068
- DTXSID50288210
- 4911-46-0
- SCHEMBL16860630
- C4H6Br2Cl2
- NSC-54733
- AKOS024332374
- Inchi： 1S/C4H6Br2Cl2/c5-3(1-7)4(6)2-8/h3-4H,1-2H2
- InChI Key： FPPZFTLHBVZMCA-UHFFFAOYSA-N
- SMILES： BrC(CCl)C(CCl)Br

Computed Properties

Exact Mass: 281.82138
Monoisotopic Mass: 281.821
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Heavy Atom Count: 8
Rotatable Bond Count: 3
Complexity: 52
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.1
Topological Polar Surface Area: 0Å²

Experimental Properties

Density: 1.971
Boiling Point: 248.6°C at 760 mmHg
Flash Point: 120.3°C
Refractive Index: 1.544
PSA: 0
LogP: 2.99100

2,3-dibromo-1,4-dichlorobutane Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	D426913-500mg	2,3-Dibromo-1,4-dichlorobutane	4911-46-0	500mg	$ 50.00	2022-06-05
TRC	D426913-1g	2,3-Dibromo-1,4-dichlorobutane	4911-46-0	1g	$ 70.00	2022-06-05
TRC	D426913-5g	2,3-Dibromo-1,4-dichlorobutane	4911-46-0	5g	$ 275.00	2022-06-05